Cas no 1806766-57-3 (3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid
• CAS No: 1806766-57-3
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4811836
• Update Time: 2025-07-21

3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C8H7F2NO3/c1-14-5-3-2-4(7(9)10)6(11-5)8(12)13/h2-3,7H,1H3,(H,12,13)
• InChI Key： AYORQLVIMJALHT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid

Introduction to 3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid (CAS No. 1806766-57-3)

3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1806766-57-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic carboxylic acid derivative has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel bioactive molecules. The presence of both difluoromethyl and methoxy substituents in the pyridine core imparts unique electronic and steric properties, enhancing its potential as a building block in medicinal chemistry.

The compound’s structure, featuring a pyridine ring substituted at the 2-position with a carboxylic acid group, at the 3-position with a difluoromethyl group, and at the 6-position with a methoxy group, contributes to its reactivity and functionality. Such modifications are strategically employed to modulate binding interactions with biological targets, making it particularly relevant in the design of small-molecule inhibitors and activators. The difluoromethyl group, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity, while the methoxy group can influence electronic distribution and solubility characteristics.

In recent years, 3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid has been explored in various contexts, including its role as an intermediate in synthesizing pharmacologically relevant compounds. One notable area of interest is its application in the development of kinase inhibitors, where the pyridine scaffold serves as a privileged structure for targeting protein-protein interactions. The compound’s derivatives have shown promise in preclinical studies as modulators of signaling pathways implicated in cancer and inflammatory diseases. For instance, modifications at the carboxylic acid moiety have been investigated for enhancing solubility and bioavailability, aligning with current trends in drug discovery that prioritize oral administration and systemic distribution.

The synthetic pathways to 3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid also reflect advancements in organic chemistry methodologies. Modern synthetic strategies often leverage transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct the pyridine core efficiently. Additionally, fluorination techniques play a crucial role in introducing the difluoromethyl group, with methods like electrophilic aromatic substitution or metal-catalyzed C-H activation being increasingly employed. These approaches not only improve yield but also allow for greater functional diversity, enabling chemists to fine-tune properties such as lipophilicity and target specificity.

The pharmacokinetic profile of derivatives derived from 3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid is another area of active investigation. Studies indicate that structural variations can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. For example, conjugation with polar groups or optimization of hydrogen bonding potential can enhance passive diffusion across biological membranes. Furthermore, computational modeling techniques are being integrated into drug design pipelines to predict how different substituents will influence pharmacokinetic behavior before experimental validation is required. This interdisciplinary approach accelerates the discovery process by allowing rapid screening of virtual libraries.

From an agrochemical perspective,3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid derivatives have been explored as potential leads for next-generation pesticides and herbicides. The unique combination of substituents provides a scaffold that can interact with biological targets in plants or pests while maintaining environmental safety profiles. Research has focused on developing compounds that exhibit selective toxicity toward specific organisms without harming non-target species or ecosystems. Such efforts are critical given growing concerns about pesticide resistance and regulatory pressures favoring sustainable agricultural practices.

The future directions for research involving 3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid are multifaceted. Continued exploration of its derivatives will likely focus on expanding therapeutic applications beyond oncology and inflammation into areas such as neurodegenerative diseases or infectious disorders where novel chemical scaffolds are needed. Additionally,green chemistry principles may guide future synthetic efforts toward more sustainable methodologies that minimize waste generation and hazardous reagent use while maintaining high yields and purity standards.

In conclusion,3-(Difluoromethyl)-6-methoxypyridine-2-carboxylic acid (CAS No. 1806766-57-3) represents an important compound with broad utility across pharmaceuticals and agrochemicals due to its versatile structural features including both difluoromethyl and methoxy groups on a pyridine core substituted at position 2 by a carboxylic acid group. Its role as an intermediate has enabled the synthesis of numerous bioactive molecules targeting various diseases,while ongoing research continues to uncover new applications through innovative synthetic strategies, computational modeling,and interdisciplinary collaborations between chemists,biologists,and pharmacologists alike.